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For Researchers, Scientists, and Drug Development Professionals

Product Information

SKL2001 is a small molecule agonist of the Wnt/B-catenin signaling pathway.[1][2] It functions
by stabilizing intracellular B-catenin through the disruption of the Axin/pB-catenin interaction.[1]
[2][3] This mechanism prevents the phosphorylation and subsequent proteasomal degradation
of B-catenin, leading to its accumulation and the activation of downstream gene transcription.[2]
[4] SKL2001 has been utilized in research to promote osteoblast differentiation and suppress

adipocyte differentiation.[5]

Chemical and Physical Properties

SKL2001 is a cell-permeable imidazolyl-isoxazolamide compound. Its key properties are
summarized below.
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Property Value References

5-(Furan-2-yl)-N-(3-(1H-
Chemical Name imidazol-1-yl)propyl)-1,2-
oxazole-3-carboxamide

Synonyms Wnt Agonist Il

CAS Number 909089-13-0 [1][6]
Molecular Formula C14H14N4Os3 [6]
Molecular Weight 286.29 g/mol [2][6]
Purity >95-99% (HPLC) [6]
Appearance Solid, Pink-Red Powder

Mechanism of Action: Wnt/-Catenin Pathway
Activation

SKL2001 activates the canonical Wnt/B-catenin signaling pathway. In the absence of a Wnt
ligand, a "destruction complex" (comprising Axin, APC, GSK-3[3, and CK1) phosphorylates [3-
catenin, targeting it for ubiquitination and proteasomal degradation.[2][4] SKL2001 physically
disrupts the interaction between Axin and (3-catenin.[2][7] This action prevents the
phosphorylation of 3-catenin at key serine and threonine residues (Ser33/37/Thr41 and Ser45),
leading to its stabilization and accumulation in the cytoplasm and nucleus.[2][4] Nuclear [3-
catenin then associates with TCF/LEF transcription factors to activate the expression of Wnt
target genes, such as Axin2.[1][6] Notably, SKL2001's activity is independent of GSK-3[3
inhibition.[2][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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